Cas no 1490108-34-3 (5-(cyclopentylsulfanyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: 5-(cyclopentylsulfanyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 1490108-34-3
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 5170687
• PubChem ID: 65138679
• Update Time: 2025-06-11

5-(cyclopentylsulfanyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexane-5-carboxylic acid, 5-(cyclopentylthio)-
• 5-(Cyclopentylthio)spiro[2.3]hexane-5-carboxylic acid
• 5-(cyclopentylsulfanyl)spiro2.3hexane-5-carboxylic acid

• Inchi： 1S/C12H18O2S/c13-10(14)12(7-11(8-12)5-6-11)15-9-3-1-2-4-9/h9H,1-8H2,(H,13,14)
• InChI Key： JVDBGCMAVVNRAP-UHFFFAOYSA-N
• SMILES： C1C2(CC(SC3CCCC3)(C(O)=O)C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates

Additional information on 5-(cyclopentylsulfanyl)spiro2.3hexane-5-carboxylic acid

Comprehensive Overview of 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid (CAS No. 1490108-34-3)

The compound 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid (CAS No. 1490108-34-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic structure and functional groups make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The presence of a cyclopentylsulfanyl moiety enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates.

In recent years, the demand for spirocyclic compounds like 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid has surged due to their structural diversity and therapeutic potential. This compound is often discussed in the context of medicinal chemistry and small molecule therapeutics, aligning with the growing interest in precision medicine and targeted drug delivery. Its CAS No. 1490108-34-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid is its versatility in synthetic chemistry. The carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening and lead optimization processes, where rapid structural modifications are essential. Additionally, the spiro[2.3]hexane core contributes to the compound's three-dimensional complexity, a feature highly sought after in fragment-based drug design.

The compound's physicochemical properties have also been a topic of interest. Studies indicate that 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid exhibits moderate solubility in organic solvents, making it suitable for various chemical reactions and formulation development. Its stability under standard laboratory conditions further enhances its utility as a building block in multi-step syntheses. Researchers often compare its performance to other spirocyclic carboxylic acids to identify optimal conditions for its use.

From an industrial perspective, 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid is gaining traction as a scalable intermediate in the production of specialty chemicals. Its synthesis routes have been optimized to ensure cost-effectiveness and reproducibility, addressing the needs of contract research organizations (CROs) and pharmaceutical manufacturers. The compound's compatibility with green chemistry principles, such as reduced waste generation and energy efficiency, further underscores its appeal in sustainable chemical manufacturing.

In the context of drug discovery, 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid has been investigated for its potential role in modulating biological pathways. Preliminary studies suggest that its derivatives may interact with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical targets in treating chronic diseases. These findings align with the broader trend of exploring novel chemical entities to address unmet medical needs.

The compound's nomenclature, 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid, reflects its intricate structure, combining a spirocyclic framework with a thioether linkage. This naming convention is essential for accurate chemical identification and patent literature searches. Researchers and patent attorneys frequently use CAS No. 1490108-34-3 to track its applications and intellectual property status, highlighting its commercial significance.

As the scientific community continues to explore 5-(cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid, its role in innovative therapeutics and material science is expected to expand. Future research may focus on optimizing its bioavailability and pharmacokinetic profile, as well as investigating its potential in nanotechnology and bioconjugation. With its unique structural features and broad applicability, this compound is poised to remain a focal point in advanced chemical research.